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Compound of Interest

Compound Name:
Adenine monohydrochloride

hemihydrate

Cat. No.: B1663734 Get Quote

Adenine Monohydrochloride Hemihydrate: A
Comprehensive Technical Guide
For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of the physical and chemical properties of

adenine monohydrochloride hemihydrate. The information is curated to support research,

scientific analysis, and drug development activities by presenting key data in a structured

format, detailing experimental methodologies, and illustrating relevant biochemical context.

Physicochemical Properties
Adenine monohydrochloride hemihydrate is the hydrochloride salt of adenine, a

fundamental purine nucleobase. The inclusion of hydrochloric acid enhances its solubility in

aqueous solutions, a often desirable characteristic in experimental and pharmaceutical

contexts.
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Property Value Source

CAS Number 6055-72-7 [1](--INVALID-LINK--)

Molecular Formula C₅H₅N₅ · HCl · ½H₂O [2](--INVALID-LINK--)

Molecular Weight 180.60 g/mol [2](--INVALID-LINK--)

Appearance
White to off-white crystalline

powder
[3](4--INVALID-LINK--

Storage
Room temperature, in a dark,

inert atmosphere
[5](--INVALID-LINK--)

Solubility and Melting Point
Property Value Source

Solubility in Water 50 mg/mL [3](4--INVALID-LINK--

Melting Point 289-291 °C (decomposes) [5](--INVALID-LINK--)

Acidity
The pKa values of adenine are crucial for understanding its ionization state at different pH

levels. As adenine monohydrochloride is the salt of a weak base and a strong acid, its solution

will be acidic. The relevant pKa values for the protonated form of adenine are provided below.

Property Value Source

pKa₁ 4.15 (at 25 °C) [6](--INVALID-LINK--)

pKa₂ 9.80 [6](--INVALID-LINK--)

Spectroscopic Data
Spectroscopic analysis is essential for the structural elucidation and identification of adenine
monohydrochloride hemihydrate.

Infrared (IR) Spectroscopy
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The IR spectrum of adenine monohydrochloride hemihydrate will exhibit characteristic

absorption bands corresponding to its functional groups. Key expected vibrations are detailed

below.

Wavenumber (cm⁻¹) Assignment

3400-3100 N-H stretching (amine and imidazole)

3100-3000 C-H stretching (aromatic)

1670-1600
C=N and C=C stretching (purine ring), N-H

bending

1600-1400 Purine ring vibrations

Below 1000 Out-of-plane bending vibrations

Nuclear Magnetic Resonance (NMR) Spectroscopy
NMR spectroscopy provides detailed information about the carbon and hydrogen framework of

the molecule. The chemical shifts for adenine hydrochloride are presented as a close proxy.

¹H NMR (in DMSO-d₆)

Chemical Shift (ppm) Assignment

~8.63 H8

~8.61 H2

~9.1 NH₂

~9.5 NH (imidazole)

¹³C NMR (in DMSO-d₆)
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Chemical Shift (ppm) Assignment

~156.1 C4

~152.3 C2

~149.8 C6

~141.0 C8

~118.5 C5

UV-Vis Spectroscopy
The UV-Vis spectrum of adenine and its salts is characterized by strong absorption in the

ultraviolet region due to the π-electron system of the purine ring. The position of the maximum

absorption (λmax) is pH-dependent.

Condition λmax (nm)

Acidic solution (pH 1) ~263

Neutral solution (pH 7) ~260

Experimental Protocols
Detailed methodologies for the characterization of adenine monohydrochloride hemihydrate
are provided below.

Melting Point Determination
Methodology:

Sample Preparation: A small amount of the dried adenine monohydrochloride
hemihydrate powder is packed into a capillary tube to a height of 2-3 mm.

Instrumentation: A calibrated melting point apparatus is used.

Procedure: The capillary tube is placed in the heating block of the apparatus. The

temperature is ramped at a slow, controlled rate (e.g., 1-2 °C per minute) near the expected
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melting point.

Data Recording: The temperature range from the appearance of the first liquid droplet to the

complete liquefaction of the sample is recorded as the melting range.

FT-IR Spectroscopy
Methodology (KBr Pellet Method):

Sample Preparation: 1-2 mg of adenine monohydrochloride hemihydrate is finely ground

with approximately 200 mg of dry potassium bromide (KBr) in an agate mortar.

Pellet Formation: The mixture is transferred to a pellet press and compressed under high

pressure to form a transparent or translucent disc.

Analysis: The KBr pellet is placed in the sample holder of an FT-IR spectrometer. A

background spectrum of the empty sample holder is recorded first, followed by the spectrum

of the sample.

Data Acquisition: The spectrum is typically recorded in the range of 4000-400 cm⁻¹.

NMR Spectroscopy
Methodology:

Sample Preparation: Approximately 5-10 mg of adenine monohydrochloride hemihydrate
is dissolved in a suitable deuterated solvent (e.g., DMSO-d₆ or D₂O) in an NMR tube.

Instrumentation: A high-resolution NMR spectrometer (e.g., 400 MHz or higher) is used.

Data Acquisition: ¹H and ¹³C NMR spectra are acquired using standard pulse sequences.

Data Processing: The resulting free induction decay (FID) is Fourier transformed to obtain

the frequency domain spectrum. Chemical shifts are referenced to an internal standard (e.g.,

TMS).

UV-Vis Spectroscopy
Methodology:
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Sample Preparation: A stock solution of adenine monohydrochloride hemihydrate is

prepared in a suitable solvent (e.g., deionized water or a buffer of known pH). Serial dilutions

are made to obtain solutions with absorbance values in the linear range of the

spectrophotometer (typically 0.1-1.0).

Instrumentation: A dual-beam UV-Vis spectrophotometer is used.

Analysis: The spectrophotometer is blanked with the solvent. The absorbance of the sample

solutions is then measured over a specific wavelength range (e.g., 200-400 nm).

Data Analysis: The wavelength of maximum absorbance (λmax) is determined from the

resulting spectrum.

Visualizations
Experimental Workflow for Physicochemical
Characterization
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Caption: Workflow for the physicochemical characterization of adenine monohydrochloride
hemihydrate.

Adenine's Role in AMPK Signaling Pathway
While adenine monohydrochloride hemihydrate is a salt form, in a physiological

environment, the adenine moiety can participate in cellular signaling. One such pathway
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involves the activation of AMP-activated protein kinase (AMPK), a key regulator of cellular

energy homeostasis.

Adenine

APRT

Catabolism

AMP

AMPK

Activation

Downstream Effects
(e.g., reduced ER stress,

decreased apoptosis)

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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